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Compound of Interest

Compound Name: Azide-PEG3-Tos

Cat. No.: B605795 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Azide-PEG3-Tos is a heterobifunctional linker widely used in bioconjugation, drug delivery, and

materials science.[1][2] This linker contains two key functional groups: an azide group, which

can participate in "click chemistry" reactions such as copper-catalyzed azide-alkyne

cycloaddition (CuAAC) or strain-promoted azide-alkyne cycloaddition (SPAAC), and a tosylate

group.[1][2][3] The tosylate is an excellent leaving group, making the adjacent carbon atom

susceptible to nucleophilic attack. This allows for the introduction of a wide variety of

functionalities through nucleophilic substitution reactions.

These application notes provide a detailed experimental setup and protocols for performing

nucleophilic substitution reactions on Azide-PEG3-Tos. The protocols are based on

established methods for the displacement of tosylate groups on similar polyethylene glycol

(PEG) derivatives and serve as a comprehensive guide for researchers.
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Property Value

Chemical Name
2-(2-(2-azidoethoxy)ethoxy)ethyl 4-

methylbenzenesulfonate

Molecular Formula C13H19N3O5S

Molecular Weight 329.37 g/mol

CAS Number 178685-33-1

Appearance Solid powder

Solubility Soluble in DMSO, DCM, DMF

Experimental Protocols
General Protocol for Nucleophilic Substitution
This protocol outlines a general procedure for the displacement of the tosyl group from Azide-
PEG3-Tos with a generic nucleophile (Nu-). The reaction conditions should be optimized for

each specific nucleophile.

Materials:

Azide-PEG3-Tos

Nucleophile (e.g., primary amine, thiol, etc.)

Anhydrous solvent (e.g., Dimethylformamide (DMF), Acetonitrile (ACN), Tetrahydrofuran

(THF))

Base (if required, e.g., Triethylamine (TEA), Diisopropylethylamine (DIPEA))

Reaction vessel

Stirring apparatus

Inert atmosphere (e.g., Nitrogen or Argon)

Analytical Thin Layer Chromatography (TLC) plates
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Purification system (e.g., flash chromatography, preparative HPLC)

Procedure:

Preparation: In a clean, dry reaction vessel, dissolve Azide-PEG3-Tos (1 equivalent) in the

chosen anhydrous solvent under an inert atmosphere.

Addition of Nucleophile: Add the nucleophile (1.1-2 equivalents) to the reaction mixture. If the

nucleophile is a salt, it can be added directly. If it is a neutral species that requires

deprotonation (like a primary amine or thiol), add a non-nucleophilic base (1.5-3

equivalents).

Reaction: Stir the reaction mixture at the desired temperature (ranging from room

temperature to elevated temperatures like 60-90°C). Monitor the progress of the reaction by

TLC. The disappearance of the starting material (Azide-PEG3-Tos) and the appearance of a

new spot will indicate the progression of the reaction.

Work-up: Once the reaction is complete, cool the mixture to room temperature. The work-up

procedure will depend on the solvent and the properties of the product. A typical work-up

involves:

Removal of the solvent under reduced pressure.

Dissolving the residue in a suitable organic solvent (e.g., Dichloromethane (DCM) or Ethyl

Acetate).

Washing the organic layer with water or brine to remove any inorganic salts and water-

soluble impurities.

Drying the organic layer over anhydrous sodium sulfate or magnesium sulfate.

Filtering and concentrating the organic layer to obtain the crude product.

Purification: Purify the crude product using an appropriate technique such as flash column

chromatography on silica gel or preparative HPLC to obtain the pure desired product.
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Characterization: Characterize the final product using analytical techniques such as Nuclear

Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C), Mass Spectrometry (MS), and

Fourier-Transform Infrared (FTIR) spectroscopy to confirm its identity and purity.

Specific Protocol: Synthesis of an Amine-PEG3-Azide
Derivative
This protocol provides an example of a nucleophilic substitution reaction using a primary amine

to displace the tosylate group.

Reaction Scheme:

Azide-PEG3-Tos + R-NH₂ → Azide-PEG3-NH-R + HOTs

Materials:

Azide-PEG3-Tos (100 mg, 0.304 mmol)

Primary amine (e.g., Benzylamine, 0.334 mmol, 1.1 eq)

Anhydrous Dimethylformamide (DMF) (5 mL)

Triethylamine (TEA) (0.608 mmol, 2 eq)

Procedure:

Dissolve Azide-PEG3-Tos in anhydrous DMF (5 mL) in a round-bottom flask under a

nitrogen atmosphere.

Add triethylamine to the solution.

Add the primary amine dropwise to the reaction mixture.

Heat the reaction mixture to 60-80°C and stir for 12-24 hours.

Monitor the reaction progress by TLC (e.g., using a mobile phase of DCM:Methanol, 95:5).

After completion, remove the DMF under reduced pressure.
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Dissolve the residue in DCM and wash with a saturated aqueous solution of sodium

bicarbonate, followed by brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

Purify the crude product by flash column chromatography on silica gel.

Data Presentation
Table 1: Reaction Conditions for Nucleophilic Substitution of PEG-Tosylate.

Nucleoph
ile

Solvent
Temperat
ure (°C)

Time (h) Base Yield (%)
Referenc
e

Sodium

Azide
DMF 90 12 - 95

Sodium

Azide
DMF 60 12 - 80

Primary

Amine
DMF 60-80 12-24 TEA

Expected

>80

General

Protocol

Thiol DMF
Room

Temp - 50
4-12 DIPEA

Expected

>85

General

Protocol

Table 2: Analytical Characterization Data.
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Technique
Starting Material (Azide-
PEG3-Tos)

Expected Product (e.g.,
Amine-PEG3-Azide)

¹H NMR

Aromatic protons of tosyl group

(~7.4-7.8 ppm), -CH₂-OTs

(~4.1 ppm), PEG backbone

(~3.6 ppm), -CH₂-N₃ (~3.4

ppm), methyl protons of tosyl

group (~2.4 ppm)

Absence of tosyl group

protons, new signals

corresponding to the

nucleophile moiety, shifted

signals for the alpha-carbon to

the nucleophile.

Mass Spec [M+Na]⁺ expected

[M+H]⁺ or [M+Na]⁺

corresponding to the new

product.

TLC (DCM:MeOH 95:5)
Rf value dependent on specific

conditions

A new spot with a different Rf

value.
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Caption: Experimental workflow for nucleophilic substitution of Azide-PEG3-Tos.
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Caption: General reaction scheme for nucleophilic substitution on Azide-PEG3-Tos.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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